![molecular formula C17H17FN2O2 B5878479 N-{2-[(2,5-dimethylphenyl)amino]-2-oxoethyl}-2-fluorobenzamide](/img/structure/B5878479.png)
N-{2-[(2,5-dimethylphenyl)amino]-2-oxoethyl}-2-fluorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{2-[(2,5-dimethylphenyl)amino]-2-oxoethyl}-2-fluorobenzamide, also known as DFMO, is a chemical compound that has been extensively studied for its potential as an anti-cancer drug. DFMO belongs to the class of compounds called polyamine analogs, which are designed to inhibit the synthesis of polyamines, which are essential for cell growth and proliferation.
Mechanism of Action
N-{2-[(2,5-dimethylphenyl)amino]-2-oxoethyl}-2-fluorobenzamide inhibits the enzyme ODC by binding to its active site and preventing the conversion of ornithine to putrescine. This leads to a decrease in the levels of polyamines, which are essential for cell growth and proliferation. The inhibition of ODC by this compound has been shown to lead to cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its anti-cancer properties, this compound has been shown to have anti-inflammatory and neuroprotective effects. This compound has also been shown to reduce the severity of malaria and leishmaniasis infections by inhibiting the growth of the parasites responsible for these diseases.
Advantages and Limitations for Lab Experiments
N-{2-[(2,5-dimethylphenyl)amino]-2-oxoethyl}-2-fluorobenzamide has several advantages as a research tool. It is a well-studied compound with a known mechanism of action, making it a useful tool for studying the role of polyamines in cell growth and proliferation. This compound is also relatively easy to synthesize and is commercially available. However, this compound has several limitations as a research tool. It is a relatively non-specific inhibitor of ODC, and its effects on other enzymes and pathways are not well understood. This compound also has a short half-life in vivo, which can make it difficult to achieve sustained inhibition of ODC.
Future Directions
There are several future directions for research on N-{2-[(2,5-dimethylphenyl)amino]-2-oxoethyl}-2-fluorobenzamide. One area of interest is the development of more specific inhibitors of ODC that can selectively target cancer cells. Another area of interest is the development of combination therapies that can enhance the anti-cancer effects of this compound. This compound has also shown promise as a treatment for other diseases, such as malaria and leishmaniasis, and further research is needed to explore its potential in these areas. Finally, there is a need for more research on the long-term effects of this compound on polyamine metabolism and other cellular pathways.
Synthesis Methods
N-{2-[(2,5-dimethylphenyl)amino]-2-oxoethyl}-2-fluorobenzamide can be synthesized by reacting 2-fluorobenzoyl chloride with N-(2-aminoethyl)-2,5-dimethylbenzenamine in the presence of a base such as triethylamine. The reaction yields this compound as a white crystalline solid with a melting point of 119-121°C.
Scientific Research Applications
N-{2-[(2,5-dimethylphenyl)amino]-2-oxoethyl}-2-fluorobenzamide has been extensively studied for its potential as an anti-cancer drug. It has been shown to inhibit the growth of a variety of cancer cell lines, including breast, prostate, and colon cancer. This compound works by inhibiting the enzyme ornithine decarboxylase (ODC), which is responsible for the synthesis of polyamines. Polyamines are essential for cell growth and proliferation, and their inhibition can lead to cell cycle arrest and apoptosis.
properties
IUPAC Name |
N-[2-(2,5-dimethylanilino)-2-oxoethyl]-2-fluorobenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17FN2O2/c1-11-7-8-12(2)15(9-11)20-16(21)10-19-17(22)13-5-3-4-6-14(13)18/h3-9H,10H2,1-2H3,(H,19,22)(H,20,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OUUNFSCNHZUOGY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)NC(=O)CNC(=O)C2=CC=CC=C2F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.